Cas no 50743-17-4 (3-Cyanochromone)
3-Cyanochromone is a versatile organic compound known for its distinctive blue color and strong UV absorption properties. It is widely employed in the synthesis of dyes, pigments, and photochromic materials. The compound offers high purity and stability, making it ideal for applications requiring precise color matching and UV protection. Its unique chemical structure facilitates efficient reactions, enhancing the productivity of chemical processes.
3-Cyanochromone structure
Product Name:3-Cyanochromone
CAS No:50743-17-4
MF:C10H5NO2
MW:171.152202367783
MDL:MFCD00052604
CID:89593
PubChem ID:253661128
Update Time:2025-06-24
3-Cyanochromone Chemical and Physical Properties
Names and Identifiers
-
- Chromone-3-carbonitrile
- 3-Cyanochromone
- 4-oxo-4H-chromene-3-carbonitrile
- 4-oxochromene-3-carbonitrile
- 4-Oxo-4H-1-benzopyran-3-carbonitrile
- SFWNPLLGXKJESA-UHFFFAOYSA-N
- Maybridge1_006148
- Oprea1_796447
- 4-oxo-chromene-3-carbonitrile
- FC12
- HMS558P10
- 3-Cyano-4H-1-benzopyran-4-one
- 4-oxo-1-benzopyran-3-carbonitrile
- SBB057367
- OR1306
- BDBM50129065
- 5328AH
- 4-Ox
- FT-0619345
- CCG-1738
- 50743-17-4
- A828276
- MFCD00052604
- CHEMBL3278535
- DTXSID10334606
- C3075
- SCHEMBL2525949
- CHEBI:194664
- 4-Oxo-4H-chromene-3-carbonitrile #
- AKOS015916668
- 3-Cyanochromone, 97%
- LS-13735
- D81707
- 4-oxidanylidenechromene-3-carbonitrile
- EN300-412404
- CS-0088469
- A1ABR
- DB-051834
-
- MDL： MFCD00052604
- Inchi： 1S/C10H5NO2/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-4,6H
- InChI Key： SFWNPLLGXKJESA-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C(C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 171.03200
- Monoisotopic Mass: 171.032028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 50.1
Experimental Properties
- Color/Form: powder
- Density: 1.34
- Melting Point: 175.0 to 179.0 deg-C
- Boiling Point: 278.3±40.0 °C at 760 mmHg
- Flash Point: 119.5±17.6 °C
- Refractive Index: 1.621
- PSA: 54.00000
- LogP: 1.66468
- Solubility: Insoluble
3-Cyanochromone Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301-H312 + H332
- Warning Statement： P280-P301 + P310
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/21-25
- Safety Instruction： S36/37/39-S26
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-Cyanochromone Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Cyanochromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042125-25g |
4-Oxo-4H-chromene-3-carbonitrile |
50743-17-4 | 95% | 25g |
$200.85 | 2023-09-01 | |
| DC Chemicals | DC20296-100 mg |
3-Cyanochromone |
50743-17-4 | >98% | 100mg |
$100.0 | 2022-02-28 | |
| DC Chemicals | DC20296-250 mg |
3-Cyanochromone |
50743-17-4 | >98% | 250mg |
$200.0 | 2022-02-28 | |
| DC Chemicals | DC20296-1 g |
3-Cyanochromone |
50743-17-4 | >98% | 1g |
$400.0 | 2022-02-28 | |
| Chemenu | CM285444-25g |
4-Oxo-4H-chromene-3-carbonitrile |
50743-17-4 | 95% | 25g |
$190 | 2024-07-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C859207-1g |
3-Cyanochromone |
50743-17-4 | ≥98% | 1g |
￥103.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C859207-5g |
3-Cyanochromone |
50743-17-4 | ≥98% | 5g |
￥368.00 | 2022-09-02 | |
| abcr | AB114999-1 g |
Chromone-3-carbonitrile, 97%; . |
50743-17-4 | 97% | 1g |
€99.50 | 2023-04-05 | |
| abcr | AB114999-5 g |
Chromone-3-carbonitrile, 97%; . |
50743-17-4 | 97% | 5g |
€170.90 | 2023-04-05 | |
| abcr | AB114999-25 g |
Chromone-3-carbonitrile, 97%; . |
50743-17-4 | 97% | 25g |
€382.00 | 2023-04-05 |
3-Cyanochromone Related Literature
-
Murugan Subaramanian,Palmurukan M. Ramar,Jagannath Rana,Virendra Kumar Gupta,Ekambaram Balaraman Chem. Commun. 2020 56 8143
-
Jian Gong,Fuchun Xie,Wenming Ren,Hong Chen,Youhong Hu Org. Biomol. Chem. 2012 10 486
-
Qiang Xiao,Jin Liu,Jia-Hui Nie,Ling-Bin Kong,Jun Lin,Sheng-Jiao Yan Org. Chem. Front. 2020 7 2035
-
Ling Meng,Xiaoyong Chang,Zhenyang Lin,Jun (Joelle) Wang Org. Biomol. Chem. 2021 19 2663
-
Fahimeh Abedinifar,Bagher Larijani,Mohammad Mahdavi RSC Adv. 2022 12 30436
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